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Compound of Interest

Compound Name: Texas Red

Cat. No.: B7765191 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Texas Red, a widely used red fluorescent dye. Adherence to these procedures will

help safeguard your team and ensure the integrity of your research.

Personal Protective Equipment (PPE) for Handling
Texas Red
While Texas Red is a valuable tool in biological imaging, its hazards have not been thoroughly

investigated.[1] Therefore, it is crucial to handle it with caution. The following table summarizes

the recommended personal protective equipment (PPE) to be used when handling Texas Red
in different forms.
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Scenario
Required Personal Protective Equipment

(PPE)

Handling Solid (Powder) Texas Red

- Gloves: Nitrile or latex gloves. - Eye

Protection: Safety glasses with side shields or

chemical splash goggles. - Respiratory

Protection: A NIOSH-approved respirator is

recommended to avoid dust inhalation. - Lab

Coat: A standard laboratory coat.

Handling Texas Red Solutions (in solvent)

- Gloves: Nitrile or latex gloves. - Eye

Protection: Safety glasses with side shields or

chemical splash goggles. - Lab Coat: A standard

laboratory coat.

Cleaning Spills

- Gloves: Heavy-duty nitrile or latex gloves. -

Eye Protection: Chemical splash goggles. -

Respiratory Protection: A NIOSH-approved

respirator may be necessary depending on the

size and nature of the spill. - Lab Coat/Apron: A

laboratory coat and a chemically resistant

apron.

Note: Always consult your institution's specific safety guidelines and the Safety Data Sheet

(SDS) for the particular Texas Red product you are using.

Experimental Protocol: Staining Cells with Texas
Red Conjugate
This protocol provides a general procedure for fluorescently labeling cellular components using

a Texas Red-conjugated antibody.

Materials:

Cells cultured on coverslips

Phosphate-buffered saline (PBS)
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Fixative solution (e.g., 4% paraformaldehyde in PBS)

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

Blocking buffer (e.g., 1% Bovine Serum Albumin in PBS)

Texas Red-conjugated primary or secondary antibody

Mounting medium

Microscope slides

Procedure:

Cell Preparation:

Wash cultured cells on coverslips three times with PBS.

Fix the cells with the fixative solution for 15-20 minutes at room temperature.

Wash the cells three times with PBS.

Permeabilization (if required for intracellular targets):

Incubate the cells with permeabilization buffer for 10 minutes at room temperature.

Wash the cells three times with PBS.

Blocking:

Incubate the cells with blocking buffer for 30-60 minutes at room temperature to reduce

non-specific antibody binding.

Antibody Incubation:

Dilute the Texas Red-conjugated antibody to the recommended concentration in the

blocking buffer.
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Incubate the cells with the diluted antibody for 1-2 hours at room temperature or overnight

at 4°C in a humidified chamber, protected from light.

Washing:

Wash the cells three times with PBS to remove unbound antibodies.

Mounting:

Carefully mount the coverslips onto microscope slides using a mounting medium.

Seal the edges of the coverslip with nail polish to prevent drying.

Imaging:

Visualize the stained cells using a fluorescence microscope with the appropriate filter set

for Texas Red (Excitation max: ~595 nm, Emission max: ~615 nm).[2]

Workflow for Safe Handling and Disposal of Texas
Red
The following diagram illustrates the key steps for safely managing Texas Red from receipt to

disposal.
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Safe Handling and Disposal of Texas Red

Preparation

Handling

Waste Disposal

Review Safety Data Sheet (SDS)
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Weigh Solid in a Fume Hood
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Perform Experiment
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Caption: Workflow for the safe handling and disposal of Texas Red.
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Disposal Plan
Proper disposal of Texas Red and associated waste is critical to prevent environmental

contamination.[1]

Liquid Waste: Collect all aqueous solutions containing Texas Red in a clearly labeled, sealed

waste container. The container should be designated for hazardous chemical waste.

Solid Waste: All materials that have come into contact with Texas Red, such as pipette tips,

gloves, and paper towels, should be collected in a designated, sealed plastic bag.[3] This

bag should be clearly labeled as "Hazardous Waste: Texas Red."

Disposal: All waste must be disposed of in accordance with local, state, and national

regulations.[1] Do not pour Texas Red solutions down the drain. Contact your institution's

Environmental Health and Safety (EHS) department for specific disposal procedures.

By following these guidelines, you can ensure a safe laboratory environment while effectively

utilizing Texas Red in your research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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